Cas no 1499818-35-7 (8-(Piperidin-3-yl)-9H-purine)

• Product Name: 8-(Piperidin-3-yl)-9H-purine
• CAS No: 1499818-35-7
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5710666
• PubChem ID: 83671880
• Update Time: 2025-06-15

8-(Piperidin-3-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 1499818-35-7
• 8-Piperidin-3-yl-9H-purine
• 8-piperidin-3-yl-7H-purine
• 8-(Piperidin-3-yl)-9H-purine

• Inchi： 1S/C10H13N5/c1-2-7(4-11-3-1)9-14-8-5-12-6-13-10(8)15-9/h5-7,11H,1-4H2,(H,12,13,14,15)
• InChI Key： FFUBOIDVQVHDRN-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=NC3=C(C=NC=N3)N2)C1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 8-(Piperidin-3-yl)-9H-purine

Comprehensive Analysis of 8-(Piperidin-3-yl)-9H-purine (CAS No. 1499818-35-7): Structure, Applications, and Research Insights

The compound 8-(Piperidin-3-yl)-9H-purine (CAS No. 1499818-35-7) is a purine derivative with a piperidine moiety, which has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring a purine core and a piperidin-3-yl substituent, makes it a versatile scaffold for designing bioactive molecules. Researchers are increasingly exploring its potential as a kinase inhibitor, GPCR modulator, or neurological agent, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for small-molecule modulators like 8-(Piperidin-3-yl)-9H-purine has surged due to their applications in oncology, neurodegenerative diseases, and metabolic disorders. The compound’s heterocyclic framework allows for interactions with diverse biological targets, a feature highly sought after in high-throughput screening campaigns. Notably, its piperidine ring enhances solubility and bioavailability, addressing a common challenge in drug development.

From a synthetic perspective, CAS No. 1499818-35-7 is often synthesized via nucleophilic substitution or cross-coupling reactions, with yields optimized for industrial-scale production. Its molecular weight (247.29 g/mol) and logP value (predicted ~1.5) suggest favorable pharmacokinetic properties, making it a candidate for lead optimization in preclinical studies. These attributes resonate with the growing focus on AI-driven drug design, where computational tools predict compound efficacy before lab validation.

The rise of fragment-based drug discovery (FBDD) has further highlighted the relevance of 8-(Piperidin-3-yl)-9H-purine. Its low molecular weight and high ligand efficiency make it an ideal starting point for building larger, more potent inhibitors. This aligns with industry efforts to reduce attrition rates in clinical trials by prioritizing compounds with optimized structure-activity relationships (SAR).

Beyond therapeutics, CAS No. 1499818-35-7 is investigated in chemical biology for probing enzyme mechanisms or as a fluorescent probe precursor. Its purine backbone mimics endogenous nucleotides, enabling studies on ATP-binding proteins—a hot topic in cancer metabolism research. Such applications are frequently searched in academic databases, reflecting their interdisciplinary appeal.

In summary, 8-(Piperidin-3-yl)-9H-purine exemplifies the convergence of medicinal chemistry and biotechnology. Its adaptability to multiple research domains—from drug discovery to diagnostic tools—ensures its continued relevance. As the scientific community prioritizes sustainable synthesis and targeted delivery systems, this compound’s role is poised to expand, answering pressing questions in modern pharmacology.